ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[4-(diethylsulfamoyl)benzoyl]amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H25FN4O6S2/c1-4-30(5-2)39(35,36)19-13-7-16(8-14-19)23(32)28-24-21-20(15-38-24)22(26(34)37-6-3)29-31(25(21)33)18-11-9-17(27)10-12-18/h7-15H,4-6H2,1-3H3,(H,28,32)
• InChI Key: SHYYBWORACZBFF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=C(C=C4)F)C(=O)OCC
• Molecular Formula: C26H25FN4O6S2
• Molecular Weight: 572.6 g/mol

Description

Ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H25FN4O6S2 and its molecular weight is 572.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• The synthesis and reactions of pyridazine derivatives have been explored, showcasing the versatility of these compounds in creating a range of heterocyclic compounds. For instance, ethyl 5-amino-3,4-diphenyl-7H-pyrrolo[2,3-c]pyridazine-6-carboxylate and similar derivatives undergo reactions to form complex structures like pyrimido[4',5':4,5]furo[2,3-c]pyridazin-4(3H)-ones, indicating the potential for developing diverse molecular frameworks (Deeb, A., Bayoumy, B., Yasine, F., & Fikry, R., 1992).

• Another study focused on the synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine and tetrazine-4(3H)-ones from ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate. This research highlights the fluorescent properties and potential use of these molecules as fluorophores or in biological applications (Wu, Y.-C., Chen, Y.-J., Li, H.-j., Zou, X.-m., Hu, F.-z., & Yang, H.-z., 2006).

• Synthesis and reactions of new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines and dipyrimidines have been documented, showcasing the potential for creating novel compounds with varying biological activities (Moneam, M. I. A., 2005).

• Research on benzamide-based 5-aminopyrazoles and their derivatives suggests their promising antiavian influenza virus activity. This illustrates the potential therapeutic applications of similar compounds in treating viral infections (Hebishy, A., Salama, H. T., & Elgemeie, G., 2020).